Cas no 2171467-71-1 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pent-4-ynoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pent-4-ynoic acid
• CAS No: 2171467-71-1
• MF: C₂₇H₂₁FN₂O₅
• MW: 472.464450597763
• CID: 6276349
• PubChem ID: 165551883
• Update Time: 2025-05-21

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pent-4-ynoic acid
• 2171467-71-1
• EN300-1484725
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}pent-4-ynoic acid

• Inchi： 1S/C27H21FN2O5/c1-2-8-23(26(32)33)29-25(31)20-13-7-14-22(28)24(20)30-27(34)35-15-21-18-11-5-3-9-16(18)17-10-4-6-12-19(17)21/h1,3-7,9-14,21,23H,8,15H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： WBPRHOMODZUYDM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(NC(C(=O)O)CC#C)=O)=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.14344994g/mol
• Monoisotopic Mass: 472.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pent-4-ynoic acid

Recent Advances in the Study of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pent-4-ynoic acid (CAS: 2171467-71-1)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pent-4-ynoic acid (CAS: 2171467-71-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a terminal alkyne moiety, has been explored for its potential applications in peptide synthesis, drug discovery, and targeted therapeutics. Recent studies have focused on its role as a versatile building block in the development of novel bioactive compounds and its utility in click chemistry applications.

One of the key areas of research involving this compound is its use in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective group for amines, enabling the stepwise assembly of peptides. The presence of the alkyne functionality allows for subsequent modification via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click chemistry reaction. Recent publications have demonstrated the efficiency of this compound in the synthesis of fluorinated peptides, which are of interest due to their enhanced metabolic stability and bioavailability. The incorporation of fluorine at the phenyl ring further modulates the electronic and steric properties of the resulting peptides, offering tunable biological activity.

In addition to its applications in peptide chemistry, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pent-4-ynoic acid has been investigated for its potential in targeted drug delivery systems. Researchers have exploited the alkyne handle to conjugate this molecule with azide-functionalized carriers, such as nanoparticles or antibodies, creating hybrid systems for site-specific drug release. A 2023 study published in the Journal of Medicinal Chemistry highlighted the successful use of this compound in the development of a prostate cancer-targeting prodrug, demonstrating significant tumor reduction in preclinical models.

Another emerging application of this compound lies in the field of chemical proteomics. Its alkyne group enables bioorthogonal labeling, allowing researchers to track and identify protein interactions in live cells. A recent Nature Chemical Biology paper reported the use of this molecule as a probe to study enzyme-substrate interactions in real-time, providing insights into the dynamics of fluorinated drug metabolism. The study revealed that the fluorine substitution at the meta position of the phenyl ring significantly influences the binding affinity of the resulting conjugates.

Despite these promising developments, challenges remain in the optimization of this compound's synthetic accessibility and stability. Recent work published in Organic Letters has addressed these issues by developing a more efficient synthetic route that reduces the number of steps and improves overall yield. Furthermore, computational studies have provided valuable insights into the conformational preferences of this molecule, which are crucial for its interactions with biological targets. These advances pave the way for broader applications of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pent-4-ynoic acid in drug discovery and chemical biology.

In conclusion, the compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pent-4-ynoic acid (CAS: 2171467-71-1) represents a versatile tool in modern chemical biology research. Its unique structural features enable diverse applications ranging from peptide synthesis to targeted drug delivery and chemical proteomics. Ongoing research continues to uncover new possibilities for this molecule, making it a valuable asset in the development of next-generation therapeutics and biochemical tools.